molecular formula C19H18ClN5O2 B2924826 6-(3-Chlorophenyl)-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione CAS No. 900269-47-8

6-(3-Chlorophenyl)-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione

Cat. No. B2924826
CAS RN: 900269-47-8
M. Wt: 383.84
InChI Key: PRELWOOUDMOPMP-UHFFFAOYSA-N
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Description

Molecular Structure Analysis

Chrysanthemic acid’s molecular structure consists of a cyclopropane ring fused with an imidazole ring. The chlorophenyl group and the propenyl side chain contribute to its overall shape and reactivity. X-ray structural examinations have been conducted to elucidate its crystal structure .

Future Directions

: NIST Chemistry WebBook : Molecular and crystal structure of 2,3-dimethyl-5-(2′-methylprop-1′-enyl)-6-(morpholyl-4′-carbonyl)-cyclohex-3-en-1-carboxlic acid

properties

CAS RN

900269-47-8

Product Name

6-(3-Chlorophenyl)-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione

Molecular Formula

C19H18ClN5O2

Molecular Weight

383.84

IUPAC Name

6-(3-chlorophenyl)-4,7-dimethyl-2-(2-methylprop-2-enyl)purino[7,8-a]imidazole-1,3-dione

InChI

InChI=1S/C19H18ClN5O2/c1-11(2)9-24-17(26)15-16(22(4)19(24)27)21-18-23(15)10-12(3)25(18)14-7-5-6-13(20)8-14/h5-8,10H,1,9H2,2-4H3

InChI Key

PRELWOOUDMOPMP-UHFFFAOYSA-N

SMILES

CC1=CN2C3=C(N=C2N1C4=CC(=CC=C4)Cl)N(C(=O)N(C3=O)CC(=C)C)C

solubility

not available

Origin of Product

United States

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